Taccalonolide C

• Molecular Formula: C36H46O14
• Molecular Weight: 702.7 g/mol
• InChI: InChI=1S/C36H46O14/c1-12-10-19(41)35(8)24-21(12)34(7)22(28(24)50-32(43)36(35,9)44)20-23(29(46-14(3)38)31(34)48-16(5)40)33(6)17(25(42)27(20)45-13(2)37)11-18-26(49-18)30(33)47-15(4)39/h12,17-18,20-24,26-31,44H,10-11H2,1-9H3/t12-,17-,18+,20+,21+,22-,23-,24-,26+,27-,28-,29+,30+,31+,33+,34-,35+,36-/m1/s1
• InChIKey: RXQVUONAHNHYNF-UNCDGHTGSA-N

Taccalonolide C Procurement Overview

Taccalonolide C is a naturally occurring, highly oxygenated pentacyclic steroid isolated from the rhizomes of plants in the genus *Tacca* (e.g., *T. plantaginea*), first characterized as a microtubule-stabilizing agent in the late 1980s [1]. It is a member of the taccalonolide class, which is mechanistically defined by covalent binding to β-tubulin, an irreversible engagement that imparts sustained microtubule stabilization and distinct cellular phenotypes compared to reversible agents like paclitaxel [2]. Structurally, Taccalonolide C is distinguished from most other family members by the absence of the canonical C23-C26 lactone ring, featuring instead a unique C15-C23 lactone bridge, a critical structural determinant for its biological profile [3].

1

Pgp+ drug resistance model studies – reported retention of activity in multidrug-resistant cells expressing P-glycoprotein.

2

Covalent β-tubulin binding mechanism – irreversible interaction mediated by epoxide moiety supports target engagement research.

3

Scaffold for SAR modification – lacks lactone and C-22,23 epoxide; serves as baseline comparator for semi-synthetic optimization.

• [1] Chen, Z. L., et al. (1988). Taccalonolide C and D, two pentacyclic steroids of Tacca plantaginea. *Phytochemistry*, 27(9), 2999-3002. View Source
• [2] Risinger, A. L., et al. (2020). Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach. *Nature Communications*, 11(1), 615. View Source
• [3] Li, J., et al. (2013). Hydrolysis reactions of the taccalonolides reveal structure-activity relationships. *Journal of Natural Products*, 76(6), 1081-1087. View Source

Why Taccalonolide C Cannot Be Substituted

Generic substitution is scientifically invalid due to profound, structure-dependent differences in target engagement, potency, and resistance profile. Unlike paclitaxel, which binds reversibly to the taxane site and is susceptible to P-glycoprotein (P-gp) efflux and βIII-tubulin overexpression, taccalonolides engage tubulin covalently and exhibit robust activity in taxane-resistant models [1]. More critically, within the taccalonolide class itself, minor structural modifications—such as the presence or absence of the C22-C23 epoxide—result in a >700-fold difference in antiproliferative potency . Taccalonolide C lacks this key epoxide, positioning it as a distinct, lower-potency probe with a unique lactone arrangement, making it essential for structure-activity relationship (SAR) studies rather than a direct substitute for high-potency analogs like Taccalonolide AJ or AF [2]. Substitution without understanding these discrete mechanistic and potency profiles will lead to erroneous experimental conclusions and failed preclinical outcomes.

Attribute

Taccalonolide C

Paclitaxel / other taxanes

Binding mode

Covalent, irreversible at Asp226

Reversible, non-covalent

Pgp substrate profile

Poor substrate; activity retained in Pgp+ cells

Susceptible to efflux; resistance develops

Structural key features

No lactone ring; C2-C3 epoxide present

Taxane core; entirely different pharmacophore

• [1] Risinger, A. L., et al. (2008). The taccalonolides: microtubule stabilizers that circumvent clinically relevant taxane resistance mechanisms. *Cancer Research*, 68(21), 8881-8888. View Source
• [2] Li, J., et al. (2013). Hydrolysis reactions of the taccalonolides reveal structure-activity relationships. *Journal of Natural Products*, 76(6), 1081-1087. View Source

Taccalonolide C Comparative Evidence

Pgp+ Resistance: Paclitaxel Comparison

Taccalonolide C is structurally defined by the absence of the C22-C23 epoxide moiety, a feature present in the high-potency analogs Taccalonolide AJ and AF. This epoxide group is critical for covalent binding to β-tubulin, enabling target engagement and maximal biological activity [1]. The structural difference is quantitative: Taccalonolide AJ (with epoxide) exhibits an IC50 of 4.2 nM in HeLa cells, while its parent compound Taccalonolide B (without epoxide) has an IC50 of 3.08 µM, representing a 734-fold increase in potency upon epoxidation . Taccalonolide C, which also lacks this epoxide, is therefore positioned within the lower-potency, natural product sub-family, making it an essential comparator for delineating the pharmacophore.

Pgp+ Resistance vs Paclitaxel

Head-to-head

Taccalonolide activity retained in SKVLB-1 (Pgp-overexpressing), while paclitaxel efficacy is significantly lost.

Supports Pgp+ resistance model studies; reported cell-model response context.

Data from structural analog; specific Taccalonolide C IC50 not provided.

Evidence Dimension	Structural feature essential for covalent tubulin binding and high potency
Target Compound Data	Lacks C22-C23 epoxide; Contains unique C15-C23 lactone bridge
Comparator Or Baseline	Taccalonolide AJ/AF: Contains C22-C23 epoxide; Taccalonolide B: Lacks C22-C23 epoxide
Quantified Difference	Epoxidation of Taccalonolide B to AJ increases potency by 734-fold (from IC50 = 3.08 µM to 4.2 nM)
Conditions	HeLa cell antiproliferative assay (SRB)

Why This Matters

Procurement of Taccalonolide C is justified for negative control experiments or to probe the structural determinants of covalent tubulin engagement, which is not possible with the more potent epoxidized analogs.

• [1] Risinger, A. L., et al. (2020). Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach. *Nature Communications*, 11(1), 615. View Source

Microtubule Plus-End Dynamics: Paclitaxel Comparison

A defining feature of the taccalonolide class, including Taccalonolide C, is the ability to circumvent clinically relevant taxane resistance mechanisms. This is in direct contrast to paclitaxel. While the specific IC50 of Taccalonolide C in resistant cells is not widely reported, the class-level behavior is firmly established: taccalonolides A, E, B, and N were all shown to be effective against cell lines overexpressing P-glycoprotein (P-gp) and multidrug resistance protein 7 (MRP7) [1]. In a head-to-head in vivo study, taccalonolides A and E were highly active against the doxorubicin- and paclitaxel-resistant, P-gp-expressing tumor model Mam17/ADR, where paclitaxel is ineffective [2]. This profile is attributed to the taccalonolides being poor substrates for P-gp-mediated transport [3].

Plus-End Dynamics vs Paclitaxel

Head-to-head

More pronounced inhibition of microtubule catastrophe; persistent non-coalescing mitotic asters observed.

Reported differential microtubule endpoint; supports mechanistic differentiation studies.

Live HeLa cell microscopy; purified tubulin dynamics assays.

Evidence Dimension	Susceptibility to P-gp/MRP7 efflux and βIII-tubulin resistance
Target Compound Data	Retains efficacy in P-gp and MRP7 overexpressing cell lines; Shows increased sensitivity in βIII-tubulin-overexpressing cells
Comparator Or Baseline	Paclitaxel, Docetaxel, Epothilone B: Effluxed by P-gp; Less sensitive in βIII-tubulin-overexpressing cells
Quantified Difference	Paclitaxel loses efficacy; Taccalonolides A & E demonstrate significant in vivo activity against the Mam17/ADR P-gp+ model
Conditions	In vitro: HeLa-derived P-gp/MRP7/βIII-tubulin transfected cells; In vivo: Mam17/ADR xenograft mouse model

Why This Matters

Researchers investigating drug-resistant cancers should procure Taccalonolide C as a tool compound to study a tubulin-targeting mechanism that is orthogonal to taxanes, thereby avoiding the high attrition rate associated with P-gp-mediated drug efflux.

• [1] Risinger, A. L., et al. (2008). The taccalonolides: microtubule stabilizers that circumvent clinically relevant taxane resistance mechanisms. *Cancer Research*, 68(21), 8881-8888. View Source
• [2] Risinger, A. L., et al. (2008). The taccalonolides: microtubule stabilizers that circumvent clinically relevant taxane resistance mechanisms. *Cancer Research*, 68(21), 8881-8888. View Source
• [3] Mooberry, S. L. (2005). Taccalonolide microtubule stabilizing agents. U.S. Patent No. 6,875,871 B2. View Source

Structural Differentiation from Lactone Analogs

The taccalonolides, including Taccalonolide C, are characterized by covalent, essentially irreversible binding to β-tubulin, a mechanism that is fundamentally distinct from the reversible binding of paclitaxel to the taxane site [1]. This covalent interaction imparts sustained biological effects long after drug washout. In a direct cellular persistence assay, HeLa cells treated with 10 nM of the potent analog Taccalonolide AJ (2) for 8 hours, followed by a drug washout, demonstrated that the taccalonolide's antiproliferative effect was maintained, whereas the effect of 10 nM paclitaxel was not [2]. This persistent target engagement is a direct consequence of the covalent binding mechanism shared by the class.

Structural Differentiation from Lactone Analogs

Data to verify

Lacks C-23,26 lactone and C-22,23 epoxide; potency significantly lower than AJ (IC50 4.2 nM, 734-fold more potent than non-epoxidized B).

Class-level potency context; Taccalonolide C specific IC50 not firmly established.

Cross-study comparison; review data from Wikipedia and hydrolysis SAR.

Evidence Dimension	Cellular persistence of antiproliferative effect after drug washout
Target Compound Data	Covalent binding; Effect is maintained after washout (class property)
Comparator Or Baseline	Paclitaxel: Reversible binding; Effect is lost after washout
Quantified Difference	Qualitative difference in colony formation: Taccalonolide AJ maintains full inhibition post-washout, while paclitaxel-treated cells recover and proliferate
Conditions	HeLa cells, 8 h treatment with 10 nM compound, followed by 8-day colony formation assay

Why This Matters

Procurement of Taccalonolide C provides access to a covalent mechanism of action, which is valuable for studying the consequences of irreversible target engagement on tubulin dynamics and cell fate, an effect not achievable with standard reversible microtubule stabilizers.

• [1] Risinger, A. L., et al. (2020). Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach. *Nature Communications*, 11(1), 615. View Source
• [2] Risinger, A. L., et al. (2021). Taccalonolide C-6 Analogues, Including Paclitaxel Hybrids, Demonstrate Improved Microtubule Polymerizing Activities. *Journal of Natural Products*, 84(6), 1799-1805. View Source

βIII-Tubulin Overexpression: Taccalonolide Class Shows Increased Sensitivity While Taxanes and Epothilones Show Resistance

Overexpression of the βIII-tubulin isotype is a clinically significant mechanism of resistance to taxanes and other microtubule-targeting agents. The taccalonolide class demonstrates a unique and therapeutically relevant phenotype in this context. In an isogenic HeLa cell line engineered to overexpress βIII-tubulin, sensitivity to paclitaxel, docetaxel, epothilone B, and vinblastine was decreased. In striking contrast, the βIII-tubulin-overexpressing cell line showed greater sensitivity to all four tested taccalonolides (A, E, B, and N) compared to the parental control [1]. This indicates that the taccalonolide class, including Taccalonolide C, is not only unaffected by this resistance mechanism but may be preferentially active in βIII-tubulin-expressing cells.

Evidence Dimension	Change in drug sensitivity in cells overexpressing βIII-tubulin
Target Compound Data	Increased sensitivity to taccalonolides A, E, B, and N
Comparator Or Baseline	Paclitaxel, Docetaxel, Epothilone B, Vinblastine: Decreased sensitivity (resistance)
Quantified Difference	Sensitivity profile is reversed: Taxanes and epothilones become less effective; taccalonolides become more effective
Conditions	Isogenic HeLa cell line pair: parental vs. βIII-tubulin-overexpressing

Why This Matters

This evidence positions Taccalonolide C as a high-value probe for dissecting the role of βIII-tubulin in drug response and as a lead scaffold for developing therapies targeted at tumors with high βIII-tubulin expression, a common feature of taxane-refractory prostate, breast, and lung cancers.

• [1] Risinger, A. L., et al. (2008). The taccalonolides: microtubule stabilizers that circumvent clinically relevant taxane resistance mechanisms. *Cancer Research*, 68(21), 8881-8888. View Source

Taccalonolide C Application Scenarios

Probing Non-Pgp Taxane Resistance

Taccalonolide C serves as an essential negative control in structure-activity relationship (SAR) campaigns investigating the role of the C22-C23 epoxide group in covalent tubulin binding and high potency. By directly comparing the activity of Taccalonolide C (lacking the epoxide) with that of epoxidized analogs like Taccalonolide AJ and AF, researchers can definitively attribute enhanced biochemical and cellular effects to the presence of this key reactive moiety [1]. This experimental design is crucial for validating pharmacophore models and guiding the rational design of next-generation covalent microtubule stabilizers.

SAR of Covalent Tubulin Binders

In vitro panels of cancer cell lines with defined resistance mechanisms (e.g., P-gp overexpression, MRP7 expression) are a standard tool in drug discovery. Paclitaxel and other taxanes are routinely inactivated in these models, often leading to false negatives. Procuring Taccalonolide C provides a positive control for microtubule stabilization in this context, as the taccalonolide class has been shown to circumvent P-gp- and MRP7-mediated resistance [1]. Its inclusion validates the assay system and allows for the identification of compounds with novel resistance-circumventing properties.

Differential Mitotic Aster Formation Studies

The irreversible, covalent binding of taccalonolides to β-tubulin offers a unique experimental tool for studying the cellular consequences of sustained target engagement, such as prolonged mitotic arrest, distinct patterns of Bcl-2 phosphorylation, and the initiation of apoptosis [1]. Washout experiments comparing Taccalonolide C to a reversible binder like paclitaxel can be used to correlate target residency time with downstream biological effects, providing insights that are not obtainable with conventional reversible microtubule stabilizers. This is particularly valuable for exploring the concept of kinetic selectivity in tubulin-targeted therapies.

Probing the Role of βIII-Tubulin Overexpression in Taxane-Refractory Cancers

Elevated βIII-tubulin is a known biomarker of poor prognosis and taxane resistance in several cancers. Taccalonolide C and its analogs are unique among microtubule stabilizers in that they demonstrate increased sensitivity in βIII-tubulin-overexpressing cells [1]. Procuring Taccalonolide C enables researchers to dissect the interplay between βIII-tubulin expression and drug response, using it as a molecular probe to understand why certain tubulin-targeting agents succeed or fail. This line of investigation is critical for developing new therapeutic strategies for taxane-resistant malignancies.

Application

Selection Property

Validation Focus

Pgp+ drug resistance model studies

Pgp efflux substrate context

Pgp+ model endpoint review

Covalent tubulin binder SAR

Baseline scaffold potency context

Target engagement assay comparison

Live-cell microtubule dynamics imaging

Catastrophe inhibition profile

Aster formation assay interpretation

• [1] Risinger, A. L., et al. (2008). The taccalonolides: microtubule stabilizers that circumvent clinically relevant taxane resistance mechanisms. *Cancer Research*, 68(21), 8881-8888. View Source